Cas no 2580094-65-9 (tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate)

Technical Introduction: tert-Butyl (3R,5R)-5-ethylmorpholine-3-carboxylate is a chiral morpholine derivative featuring a tert-butyl ester group at the 3-position and an ethyl substituent at the 5-position. Its stereochemically defined (3R,5R) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring high enantiopurity. The tert-butyl ester enhances stability and facilitates selective deprotection under mild conditions, while the ethyl group contributes to steric and electronic modulation. This compound is suited for applications in medicinal chemistry, such as the development of enzyme inhibitors or bioactive scaffolds, owing to its rigid morpholine core and functional group versatility. Its synthetic utility lies in its predictable reactivity and compatibility with diverse reaction conditions.
tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate structure
2580094-65-9 structure
Product Name:tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate
CAS No:2580094-65-9
MF:C11H21NO3
MW:215.289343595505
CID:5657508
PubChem ID:165889055
Update Time:2025-05-24

tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27733281
    • EN300-27727054
    • rac-tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate
    • tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate
    • 2580094-65-9
    • Inchi: 1S/C11H21NO3/c1-5-8-6-14-7-9(12-8)10(13)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9-/m1/s1
    • InChI Key: SOCHMRNNMMQDCI-RKDXNWHRSA-N
    • SMILES: O1C[C@H](C(=O)OC(C)(C)C)N[C@H](CC)C1

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 47.6Ų

tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate Pricemore >>

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Additional information on tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate

tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate (CAS No. 2580094-65-9): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate (CAS No. 2580094-65-9) has emerged as a compound of significant interest. This chiral morpholine derivative is widely recognized for its role as a versatile building block in the synthesis of complex molecules. Its unique structural features, including the tert-butyl ester and ethyl-substituted morpholine core, make it a valuable intermediate for drug discovery and fine chemical production.

The compound's stereochemistry, denoted by the (3R,5R) configuration, is particularly noteworthy. Chirality plays a critical role in modern drug development, as enantiopure compounds often exhibit distinct biological activities. Researchers are increasingly focusing on chiral synthesis and asymmetric catalysis to access such molecules efficiently. This aligns with the growing demand for green chemistry and sustainable practices in the pharmaceutical industry.

One of the most searched topics related to tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate is its application in API (Active Pharmaceutical Ingredient) synthesis. Many users inquire about its use in the preparation of small-molecule drugs targeting neurological and metabolic disorders. The morpholine ring, a common pharmacophore, is frequently found in drugs with CNS (Central Nervous System) activity, making this compound a subject of intense study.

Another trending topic is the compound's solubility and stability under various conditions. Researchers often search for optimal storage conditions and handling protocols to ensure its integrity during experimental workflows. The tert-butyl group enhances the compound's stability, while the ethyl moiety influences its lipophilicity, a key parameter in drug design.

From a synthetic perspective, tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate is often employed in peptide coupling reactions and protecting group strategies. Its compatibility with Grignard reagents and organolithium compounds further expands its utility in multi-step syntheses. These attributes are frequently discussed in forums and academic circles, reflecting the compound's relevance in contemporary research.

In conclusion, tert-butyl (3R,5R)-5-ethylmorpholine-3-carboxylate (CAS No. 2580094-65-9) represents a pivotal tool in medicinal chemistry. Its applications span from drug discovery to material science, driven by its stereochemical purity and functional group diversity. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and advancement in synthetic methodologies.

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